1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea
• InChI: InChI=1S/C13H18N2O4S/c16-12-3-1-10(2-4-12)5-7-14-13(17)15-11-6-8-20(18,19)9-11/h1-4,11,16H,5-9H2,(H2,14,15,17)
• InChI Key: DUTBDCBBTRFPGL-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)NCCC2=CC=C(C=C2)O
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound, also known as DNTB-HPEU, is a urea derivative that has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea is not fully understood, but it is thought to involve the compound's antioxidant properties. This compound has been shown to scavenge free radicals and inhibit lipid peroxidation, which may contribute to its neuroprotective and antioxidant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. The compound has been shown to protect against oxidative stress-induced apoptosis in neuronal cells, and has been shown to increase the activity of antioxidant enzymes. This compound has also been shown to have anti-inflammatory effects, and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea in lab experiments is its ability to scavenge free radicals and inhibit lipid peroxidation, which makes it a useful tool for studying oxidative stress-related diseases. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea. One area of research is the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the compound's potential use in the prevention and treatment of oxidative stress-related diseases. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea involves the reaction of 4-hydroxyphenethylamine with 1,3-dithiolane-2-thione to form the intermediate 1-(4-hydroxyphenethyl)-1,3-dithiolane-2-thione. This intermediate is then reacted with N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide to form the final product, this compound.

Scientific Research Applications

1-(1,1-Dioxothiolan-3-yl)-3-[2-(4-hydroxyphenyl)ethyl]urea has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. The compound has been shown to have neuroprotective effects, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been shown to have antioxidant properties, and has been studied for its potential use in the prevention and treatment of oxidative stress-related diseases.